Sodium bifluoride

Specification

• CAS No.: 1333-83-1
• Molecular Formula: F2HNa
• Molecular Weight: 61.9946 g/mol
• IUPAC Name: sodium;fluoride;hydrofluoride
• Standard InChI: InChI=1S/2FH.Na/h2*1H;/q;;+1/p-1
• Standard InChI Key: BFXAWOHHDUIALU-UHFFFAOYSA-M
• SMILES: F.[F-].[Na+]
• Canonical SMILES: F.[F-].[Na+]
• Colorform: COLORLESS, OR WHITE CRYSTALLINE POWDER, RHOMBOHEDRAL

Introduction

Chemical Identity and Physical Properties

Sodium bifluoride is an inorganic compound with the chemical formula Na[HF₂] or NaHF₂. It consists of a sodium cation (Na⁺) and a bifluoride anion ([HF₂]⁻). This compound is also known by several synonyms including sodium hydrogen difluoride, sodium difluoride, and sodium acid fluoride.

Physical Characteristics

Sodium bifluoride presents as a white crystalline powder or solid that is highly soluble in water. The compound has a pungent odor and exhibits hygroscopic properties, meaning it readily absorbs moisture from the surrounding environment. When heated, sodium bifluoride decomposes rather than melting cleanly.

Physical Properties Data

The following table summarizes the key physical properties of sodium bifluoride:

Property	Value
Molecular Formula	F₂HNa
Molecular Weight	61.99 g/mol
Physical State	White crystalline solid
Melting Point	>68°C (decomposes)
Boiling Point	270°C at 101,325 Pa
Density	2.08 g/cm³
Water Solubility	3.7g/100g solution (20°C), 16.4g/100g solution (80°C)
pH (0.6% Solution)	1
Flash Point	Non-flammable

Chemical Behavior and Reactions

Sodium bifluoride exhibits distinctive chemical behavior, particularly its ability to dissociate in solution and react with various substances.

Dissociation and Equilibrium

One of the most important chemical characteristics of sodium bifluoride is its ability to dissociate into hydrofluoric acid and sodium fluoride according to the following equilibrium reaction:
Na[HF₂] ⇌ HF + NaF
This equilibrium is particularly important in industrial applications and occurs both when the salt is dissolved in water and when the solid is heated. The reverse of this reaction is employed in industrial processes to remove hydrogen fluoride from elemental fluorine (F₂) produced during electrolysis.

Reactivity Profile

Sodium bifluoride demonstrates acidic properties when dissolved in water. The resulting solutions contain moderate concentrations of hydrogen ions and have pH values less than 7.0, causing them to react as acids to neutralize bases. Other significant reactions include:

• With acids: Reacts with acids to generate hydrogen fluoride (HF)

• With strong bases: Undergoes deprotonation, for example, calcium hydroxide reacts with sodium bifluoride to produce calcium fluoride

• With water: Reacts with water or moist skin to produce hydrofluoric acid, liberating heat and forming a corrosive solution

• Thermal decomposition: When heated to a gaseous state, releases hydrofluoric acid and hydrogen gas

Incompatibilities

Sodium bifluoride is known to decompose upon contact with strong acids, strong bases, metals, water, and glass. Furthermore, it can engage in violent reactions with several compounds including chromyl chloride, nitric acid, red phosphorus, sodium peroxide, diethyl sulfoxide, and diethylzinc.

Production Methods

The industrial production of sodium bifluoride involves chemical processes that utilize waste hydrogen fluoride, creating value from what would otherwise be a disposal challenge.

Industrial Synthesis

Sodium bifluoride is primarily produced through the neutralization of waste hydrogen fluoride, which is a byproduct from the production of superphosphate fertilizers. This neutralization typically employs bases such as sodium carbonate or sodium hydroxide.
The production process using sodium hydroxide occurs in two distinct steps:

• HF + NaOH → NaF + H₂O

• HF + NaF → Na[HF₂]
  Alternatively, sodium bifluoride can be manufactured by directly mixing anhydrous hydrogen fluoride (liquid) with sodium hydroxide followed by a drying process to form a powder:
  2HF + NaOH → Na(HF₂) + H₂O
  Another method involves treating other fluoride salts with sodium hydroxide and drying the resulting mixture to form crystals.

Production Statistics

According to data from the United States, the production of sodium bifluoride has fluctuated in recent years:

Year	U.S. Production (pounds)
2016	113,116
2017	130,071
2018	213,329
2019	36,376
This data shows a significant decrease in production in 2019 compared to previous years, suggesting potential changes in market demand or production practices.

Applications and Uses

Sodium bifluoride serves numerous functions across various industries, leveraging its unique chemical properties for specialized applications.

Industrial Applications

The primary industrial role of sodium bifluoride is as a precursor to sodium fluoride, with millions of tons produced annually for this purpose. Other significant industrial applications include:

• Metal processing: Used in metal plating and surface pretreatment applications

• Can manufacturing: Utilized in the process of plating metal cans

• Textile processing: Applied for pH adjustment in industrial textile processing facilities

• Glass manufacturing: Employed in glass etching processes

• Leather tanning: Used in leather processing industries

Cleaning Applications

Sodium bifluoride has important applications in cleaning products due to the affinity of fluoride for iron and silicon oxides. These include:

• Masonry cleaning: Formulations containing sodium bifluoride are effective for cleaning brick, stone, and ceramic surfaces

• Laundry operations: Used as a "sour" in laundering processes and for pH adjustment in industrial laundries

• Ceramic cleaners: Found in specialized cleaners for ceramic materials

Other Specialized Uses

Beyond industrial and cleaning applications, sodium bifluoride serves several specialized functions:

• Laboratory applications: Used as a starting material for solid state preparation of Na₃MnF₆ for high-pressure structural determination studies

• Preservation: Used as a preservative for anatomical and zoological specimens

• Disinfection: Functions as a disinfectant or biocide in certain applications